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Compound of Interest

Compound Name: Methyl 2-bromo-6-methylbenzoate

Cat. No.: B1631332 Get Quote

An In-Depth Technical Guide to the Safe Handling of Methyl 2-bromo-6-methylbenzoate

Introduction
Methyl 2-bromo-6-methylbenzoate (CAS No. 99548-56-8) is a substituted aromatic ester

widely utilized as a versatile intermediate in advanced organic synthesis.[1] Its structural

features, particularly the bromine atom and the ortho-substituted methyl and ester groups,

make it a valuable building block in the construction of complex molecules for pharmaceuticals,

agrochemicals, and materials science.[1][2] Researchers often employ this reagent in

sophisticated cross-coupling reactions where the bromine atom serves as an effective leaving

group.[1]

However, the same reactivity that makes this compound synthetically useful also necessitates a

rigorous and well-informed approach to its handling and safety. This guide, intended for

researchers, chemists, and drug development professionals, provides a comprehensive

overview of the safety protocols, hazard management, and emergency procedures for Methyl
2-bromo-6-methylbenzoate. The causality behind each recommendation is explained to foster

a deeper understanding and a proactive safety culture in the laboratory.

Chemical and Physical Properties
A foundational understanding of a chemical's properties is the first step in safe handling. These

characteristics influence storage, handling techniques, and emergency response.
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Property Value Source(s)

CAS Number 99548-56-8 [1][3]

Molecular Formula C₉H₉BrO₂ [4][5]

Molecular Weight 229.07 g/mol [4][5]

Appearance Colorless to light yellow liquid [2][5][6]

Boiling Point 141 °C @ 21 Torr [6]

Density ~1.433 g/cm³ [5][6]

Solubility
Soluble in organic solvents

(ether, benzene, ethanol)
[2]

Storage

Store in a tightly sealed

container in a dry, cool, well-

ventilated area at room

temperature.

[2][4][5]

Hazard Identification and GHS Classification
While comprehensive toxicological data for Methyl 2-bromo-6-methylbenzoate is not fully

detailed in all public sources, information from safety data sheets and data on closely related

structural isomers allows for a conservative and responsible hazard assessment. The

compound should be treated as a hazardous substance. It is reported to be harmful if

swallowed, inhaled, or in contact with skin, and is an irritant to the eyes and skin.[2][7]

Caption: Relevant GHS pictograms for handling Methyl 2-bromo-6-methylbenzoate.

The following table summarizes the anticipated GHS classifications based on data for the

compound and its isomers. This approach ensures that handling procedures are based on a

cautious assessment of risk.
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Hazard Class Hazard Statement GHS Code Source(s)

Acute Toxicity, Oral Harmful if swallowed H302 [7]

Acute Toxicity, Dermal
Harmful in contact

with skin
H312 [8]

Skin

Corrosion/Irritation
Causes skin irritation H315 [9][10]

Serious Eye

Damage/Irritation

Causes serious eye

irritation
H319 [9][10][11]

Specific Target Organ

Toxicity

May cause respiratory

irritation
H335 [9][10]

Engineering Controls & Personal Protective
Equipment (PPE)
The primary directive in chemical safety is to minimize exposure. This is achieved first through

engineering controls, which remove the hazard at the source, and second through Personal

Protective Equipment (PPE), which protects the individual.

Engineering Controls
The use of robust engineering controls is non-negotiable when handling this compound.

Chemical Fume Hood: All manipulations, including weighing, transferring, and running

reactions, must be performed inside a certified chemical fume hood.[7] This is the most

critical control measure to prevent inhalation of vapors.

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[4]

Emergency Equipment: A safety shower and eyewash station must be readily accessible and

tested regularly.[11]

Personal Protective Equipment (PPE)
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PPE is the last line of defense and must be selected carefully to provide an adequate barrier

against the chemical.[12]
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Task: Handling
Methyl 2-bromo-6-methylbenzoate

Work inside a
Chemical Fume Hood?

Eye/Face Protection:
- Chemical safety goggles (EN 166)

- Face shield for splash risk

Yes

Skin Protection:
- Nitrile or Neoprene gloves
- Chemical-resistant lab coat

- Closed-toe shoes

Respiratory Protection:
- Not required if using fume hood
- Use NIOSH-approved respirator
if hood is unavailable or for spills

Proceed with Task Safely
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Spill Occurs

Is the spill large or
are you trained to handle it?

Evacuate Area
Alert Others

Call Emergency Response

No

Don Appropriate PPE:
- Respirator

- Goggles & Face Shield
- Chemical Gloves

- Lab Coat

Yes (Small Spill)

Ensure Adequate Ventilation
(Fume Hood On)

Contain Spill with Inert
Absorbent Material

(e.g., sand, vermiculite)

Carefully Collect Absorbed
Material into a Sealed

Waste Container

Decontaminate Spill Area
with appropriate solvent

Label and Dispose of
Waste Container via

EH&S Protocols
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Generate Waste
(Unused reagent, contaminated materials)

Segregate Waste:
- Halogenated Organic Liquid

- Do not mix with incompatible waste

Use Designated, Compatible
Waste Container

Label Container Clearly:
- "Hazardous Waste"
- Full Chemical Name

- Hazard Characteristics

Store Sealed Container in
Satellite Accumulation Area

Arrange for Pickup by
Licensed Waste Disposal Service

(Institutional EH&S)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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